Cas no 71432-18-3 (O-(4-chlorophenyl) O-methyl phenylphosphonothioate)

• Product Name: O-(4-chlorophenyl) O-methyl phenylphosphonothioate
• CAS No: 71432-18-3
• Molecular Formula: C₁₃H₁₂O₂PSCl
• Molecular Weight: 298.72498
• CID: 1748495
• PubChem ID: 155645

O-(4-chlorophenyl) O-methyl phenylphosphonothioate Properties

Names and Identifiers

• O-(4-chlorophenyl) O-methyl phenylphosphonothioate
• (4-chlorophenoxy)-methoxy-phenyl-sulfanylidene-λ⁵-phosphane
• Phenylphosphonothioic acid O-(4-chlorophenyl) O-methyl ester
• BRN 2943045
• Phosphonothioic acid, phenyl-, O-(4-chlorophenyl) O-methyl ester
• 71432-18-3
• DTXSID50991813

• InChIKey： HRLFUMAJGQUMMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12ClO2PS/c1-15-17(18,13-5-3-2-4-6-13)16-12-9-7-11(14)8-10-12/h2-10H,1H3
• SMILES： COP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 297.99856
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 297.9984155g/mol
• Heavy Atom Count: 18
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates Phenyl phenylphosphonothioates